Cas no 612041-34-6 (2-(2-{9-chloro-6H-indolo2,3-bquinoxalin-6-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2-{9-chloro-6H-indolo2,3-bquinoxalin-6-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 612041-34-6
• MF: C₂₄H₁₅ClN₄O₂
• MW: 426.85450387001
• CID: 6135797
• PubChem ID: 1527035
• Update Time: 2025-05-19

2-(2-{9-chloro-6H-indolo2,3-bquinoxalin-6-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-{9-chloro-6H-indolo2,3-bquinoxalin-6-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[2-(9-chloroindolo[3,2-b]quinoxalin-6-yl)ethyl]isoindole-1,3-dione
• AB00674667-01
• F1572-0079
• 612041-34-6
• 2-[2-(9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)ethyl]-1H-isoindole-1,3(2H)-dione
• Z57728655
• 2-(2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2-(2-(9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)ethyl)isoindoline-1,3-dione
• AKOS001176294

• Inchi： 1S/C24H15ClN4O2/c25-14-9-10-20-17(13-14)21-22(27-19-8-4-3-7-18(19)26-21)28(20)11-12-29-23(30)15-5-1-2-6-16(15)24(29)31/h1-10,13H,11-12H2
• InChI Key： MQMXFYSBSGSTDV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCN1C2=NC3C(N=C2C2=C1C=CC(Cl)=C2)=CC=CC=3

Computed Properties

• Exact Mass: 426.0883534g/mol
• Monoisotopic Mass: 426.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 68.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(2-{9-chloro-6H-indolo2,3-bquinoxalin-6-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-(2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 612041-34-6)

The compound 2-(2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione, identified by its CAS number 612041-34-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a structurally complex class of heterocyclic compounds, which have garnered considerable attention due to their potential biological activities and mechanistic insights into various biochemical pathways. The intricate scaffold of this compound combines elements from multiple aromatic systems, including indole and quinoxaline moieties, which are well-documented for their roles in drug discovery and development.

Recent research has highlighted the importance of indolo[2,3-b]quinoxaline derivatives in medicinal chemistry. These compounds exhibit a wide range of pharmacological properties, making them valuable candidates for therapeutic intervention in diverse diseases. The presence of the 9-chloro substituent in the quinoxaline ring enhances the electrophilicity of the molecule, facilitating interactions with biological targets such as enzymes and receptors. This feature is particularly relevant in the design of molecules with enhanced binding affinity and selectivity.

The ethyl side chain appended to the indole core introduces additional conformational flexibility, which can be exploited to optimize pharmacokinetic profiles. This structural motif is often employed in drug design to improve solubility and metabolic stability while maintaining biological activity. The dihydroisoindole core further contributes to the compound's complexity, offering multiple sites for functionalization and interaction with biological systems. Such structural features are critical in tailoring molecules for specific therapeutic applications.

In the context of contemporary drug discovery, this compound has been investigated for its potential role in modulating key signaling pathways implicated in inflammation, cancer, and neurodegenerative disorders. The 9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl fragment is particularly noteworthy, as it has been shown to exhibit inhibitory activity against certain kinases and transcription factors. These interactions are mediated through precise binding interactions within the active sites of target proteins, underscoring the importance of high-resolution structural studies in rational drug design.

Advances in computational chemistry have enabled the prediction of binding affinities and pharmacokinetic properties with remarkable accuracy. Molecular docking simulations have been instrumental in identifying key interactions between this compound and its target proteins. For instance, studies suggest that the chloro substituent interacts favorably with hydrophobic pockets in the enzyme active site, while the indole ring engages in π-stacking interactions with aromatic residues. These insights have guided modifications to enhance potency and selectivity.

Preclinical studies have demonstrated promising results regarding the biological activity of derivatives structurally related to 2-(2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 612041-34-6). Notably, some analogs have exhibited significant inhibitory effects on inflammatory cytokines and growth factor receptors. These findings align with emerging evidence suggesting that modulation of these pathways can lead to novel therapeutic strategies for chronic diseases. The compound's ability to cross cell membranes efficiently also makes it an attractive candidate for systemic therapies.

The synthesis of this complex molecule presents unique challenges due to its multi-ring structure and sensitive functional groups. However, recent developments in synthetic methodologies have made it feasible to produce high-purity samples for further characterization. Techniques such as multi-step organic synthesis combined with advanced purification methods (e.g., chromatography) have been employed to obtain enantiomerically pure forms of this compound. Such purity is essential for accurate biological testing and mechanistic studies.

In conclusion, 2-(2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 612041-34-6) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric elements makes it a valuable tool for exploring new drug targets and optimizing existing treatments. As research continues to uncover additional biological activities and mechanisms of action associated with this class of compounds, their potential applications in medicine are likely to expand further.